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Compound of Interest

Compound Name: LY2119620

Cat. No.: B608710

Technical Support Center: LY2119620

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the solubility of LY2119620 and detailed protocols for the
preparation of stock solutions. It includes troubleshooting advice and frequently asked
guestions to ensure successful experimental setup.

Solubility Data

The solubility of LY2119620 can vary between manufacturers and is dependent on the solvent
and conditions used. The following table summarizes solubility data from various suppliers. It is
crucial to use fresh, anhydrous solvents, as the presence of moisture can significantly reduce
solubility, particularly with DMSO.[1]
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Solvent

Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Source(s)

DMSO

21.9-87

~50 - 198.65

Use fresh,
anhydrous
DMSO.[1]
Sonication or
warming may be [31[4]
required to

achieve higher

concentrations.

[2]

Ethanol

~2.28 - 22.83

Solubility is
limited.

Water

Insoluble

Insoluble

Not a suitable
solvent for
primary stock

solutions.

1 eq. HCI

43.79

100

An alternative for
creating
agueous-based

solutions.

DMF

50

~114.17

DMSO:PBS (pH
7.2) (1:2)

0.33

~0.75

For preparing
working solutions
diluted from a
DMSO stock.

In Vivo

Formulation 1

>5.71

10% DMSO,
40% PEG300,
5% Tween-80,
45% Saline.

In Vivo

Formulation 2

2571

10% DMSO,
90% Corn Oil.
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Note: The molecular weight of LY2119620 is approximately 437.94 g/mol . Batch-specific
molecular weights may vary.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LY2119620 in DMSO, a
commonly used solvent for this compound.

Materials:

e LY2119620 powder (CAS No. 886047-22-9)

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o Water bath sonicator (optional)

Procedure:

e Calculate Required Mass: Determine the mass of LY2119620 needed. For example, to
prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 437.94 g/mol x 1000 mg/g = 4.38 mg

o Weigh Compound: Carefully weigh out the calculated mass of LY2119620 powder and place
it into a sterile vial.
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e Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial. For the
example above, add 1 mL of DMSO.

» Dissolve Compound: Tightly cap the vial and vortex thoroughly. If the compound does not
fully dissolve, use a water bath sonicator for 5-10 minutes or gently warm the solution. If
precipitation or phase separation occurs, heating and/or sonication can aid dissolution.

o Storage: Once the compound is fully dissolved, aliquot the stock solution into smaller, single-
use volumes to prevent degradation from repeated freeze-thaw cycles. Store the aliquots at
-20°C for up to one year or at -80°C for up to two years.
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Workflow: Preparing LY2119620 Stock Solution
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Click to download full resolution via product page
Workflow for preparing a stock solution of LY2119620.

Troubleshooting and FAQs

Q1: My LY2119620 powder won't dissolve completely in DMSO at my desired concentration.

Al: Several factors can affect solubility.
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» Solvent Quality: Ensure you are using fresh, anhydrous (water-free) DMSO. Hygroscopic or
moisture-absorbing DMSO can significantly reduce the solubility of LY2119620.

» Mechanical Agitation: If vortexing is insufficient, use a water bath sonicator for several
minutes to aid dissolution.

o Temperature: Gently warming the solution can help increase solubility. However, avoid
excessive heat to prevent compound degradation.

o Concentration: You may be exceeding the maximum solubility limit. Refer to the solubility
table and consider preparing a less concentrated stock solution.

Q2: After dissolving, my stock solution became cloudy or formed a precipitate upon storage.

A2: This is likely due to precipitation.

o Storage Temperature: Ensure the solution is stored properly at -20°C or -80°C.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, which can degrade the compound
and affect its solubility. Always aliquot the stock solution into single-use volumes after
preparation.

e Solvent Saturation: The solution might be supersaturated. Try gently warming and vortexing
the vial to redissolve the precipitate before use.

Q3: How should I store the solid compound and the prepared stock solutions?

A3:

e Solid Powder: Store the powdered form of LY2119620 at -20°C for long-term stability (up to 3
years).

e Stock Solutions: Aliquoted stock solutions in solvent are stable for up to 1 year at -20°C or 2
years at -80°C.

Q4: Can | prepare a stock solution in an aqueous buffer like PBS?
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A4:LY2119620 is generally insoluble in water. Direct preparation in PBS is not recommended.
For aqueous experimental media, first prepare a high-concentration primary stock in DMSO.
Then, dilute this stock into your aqueous buffer to the final working concentration. Be aware
that the solubility in a mixed DMSO:PBS (1:2) solution is low (around 0.33 mg/mL), so ensure
your final concentration does not exceed this limit to avoid precipitation.

Q5: What is the recommended formulation for in vivo experiments?

A5: Direct injection of a DMSO stock is often not suitable for in vivo studies. Published
protocols suggest using co-solvents to create a stable formulation. Two examples that yield a
clear solution of at least 2.5 mg/mL are:

e 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e 10% DMSO and 90% Corn Oil. It is recommended to prepare these formulations fresh for
each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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